Cas no 1806620-15-4 (7-Chloromethyl-1H-benzimidazole-6-acetic acid)
7-Chloromethyl-1H-benzimidazole-6-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-Chloromethyl-1H-benzimidazole-6-acetic acid
-
- Inchi: 1S/C10H9ClN2O2/c11-4-7-6(3-9(14)15)1-2-8-10(7)13-5-12-8/h1-2,5H,3-4H2,(H,12,13)(H,14,15)
- InChI Key: FQTIJEMSPRIZNR-UHFFFAOYSA-N
- SMILES: ClCC1C2=C(C=CC=1CC(=O)O)NC=N2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- XLogP3: 1.3
- Topological Polar Surface Area: 66
7-Chloromethyl-1H-benzimidazole-6-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061002918-250mg |
7-Chloromethyl-1H-benzimidazole-6-acetic acid |
1806620-15-4 | 98% | 250mg |
$784.23 | 2022-03-31 | |
| Alichem | A061002918-500mg |
7-Chloromethyl-1H-benzimidazole-6-acetic acid |
1806620-15-4 | 98% | 500mg |
$1,271.49 | 2022-03-31 | |
| Alichem | A061002918-1g |
7-Chloromethyl-1H-benzimidazole-6-acetic acid |
1806620-15-4 | 98% | 1g |
$1,963.52 | 2022-03-31 |
7-Chloromethyl-1H-benzimidazole-6-acetic acid Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 7-Chloromethyl-1H-benzimidazole-6-acetic acid
7-Chloromethyl-1H-benzimidazole-6-acetic Acid: A Comprehensive Overview
7-Chloromethyl-1H-benzimidazole-6-acetic acid (CAS No. 1806620-15-4) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its benzimidazole core and chloromethyl substituent, exhibits a diverse range of biological activities that make it a promising candidate for various applications. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its potential in drug discovery and material science.
The benzimidazole moiety, a fused bicyclic structure consisting of a benzene ring and an imidazole ring, is known for its versatility in chemical reactivity and biological interactions. The presence of the chloromethyl group at the 7-position introduces additional functionality, enhancing the compound's ability to participate in various chemical transformations. Furthermore, the acetic acid group at the 6-position contributes to the compound's acidity and may play a role in its interactions with biological systems.
Recent studies have focused on the synthesis of 7-chloromethyl-1H-benzimidazole-6-acetic acid through efficient routes, leveraging modern catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the chloromethyl substituent with high precision. These methods not only improve the yield but also minimize environmental impact, aligning with current trends in sustainable chemistry.
In terms of biological activity, 7-chloromethyl-1H-benzimidazole-6-acetic acid has demonstrated potent inhibitory effects against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, studies have shown that this compound can inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy. Additionally, its ability to modulate ion channels has opened new avenues for its application in treating cardiovascular diseases.
The compound's benzimidazole framework also lends itself well to metal coordination, making it a valuable ligand in organometallic chemistry. Recent research has explored its use as a chelating agent in transition metal complexes, which exhibit enhanced catalytic activity in reactions such as alkene epoxidation and cyclopropanation. These findings underscore the compound's potential as both a therapeutic agent and a versatile building block in chemical synthesis.
From an analytical standpoint, advanced spectroscopic techniques such as NMR and X-ray crystallography have been employed to elucidate the molecular structure of 7-chloromethyl-1H-benzimidazole-6-acetic acid. These studies have provided insights into its conformational preferences and intermolecular interactions, which are critical for understanding its pharmacokinetics and bioavailability.
In conclusion, 7-chloromethyl-1H-benzimidazole-6-acetic acid (CAS No. 1806620-15-4) represents a compelling example of how structural diversity can be harnessed to develop innovative chemical entities with broad applicability. With ongoing research uncovering new facets of its chemistry and biology, this compound is poised to make significant contributions to both academic and industrial settings.
1806620-15-4 (7-Chloromethyl-1H-benzimidazole-6-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)